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Compound of Interest

Compound Name: N-nitroso-deucravacitinib

Cat. No.: B16082428

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor used in the treatment of

moderate-to-severe plaque psoriasis.[1][2] During the pharmaceutical development and

manufacturing process, there is a potential for the formation of nitrosamine impurities, such as

N-nitroso-deucravacitinib. Nitrosamines are a class of compounds that are of significant

concern due to their potential carcinogenic properties.[3][4] Regulatory bodies worldwide have

set stringent limits on the presence of nitrosamine impurities in drug substances and products.

[4][5]

This application note provides a general protocol for the detection and quantification of N-
nitroso-deucravacitinib in pharmaceutical samples using Liquid Chromatography-High-

Resolution Mass Spectrometry (LC-HRMS). The availability of a reference standard for N-
nitroso-deucravacitinib is crucial for method development, validation, and routine quality

control.[6] Several suppliers offer this reference material, often on a custom synthesis basis.[1]

[2][6][7][8][9][10][11][12][13][14] It is important to note that the synthesis of this specific

nitrosamine has been reported to be challenging, which may impact its availability.[15] In cases
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where the synthesis of the impurity is not feasible, a thorough justification and risk assessment

may be required for regulatory submissions.[15]

This document is intended for researchers, scientists, and drug development professionals

involved in the quality control and safety assessment of deucravacitinib.

Analytical Methodology
The recommended analytical technique for the determination of N-nitroso-deucravacitinib is

LC-HRMS, which offers high sensitivity and selectivity, enabling the detection and quantification

of trace-level impurities.[16]

Reference Standard
A certified reference standard of N-nitroso-deucravacitinib is required. Several vendors

supply this standard, including isotopically labeled versions (e.g., N-Nitroso-Deucravacitinib-

D3) which can be used as an internal standard for improved quantitative accuracy.[7]

Experimental Protocol
1. Reagents and Materials:

N-nitroso-deucravacitinib reference standard

N-nitroso-deucravacitinib-d3 (internal standard)

Deucravacitinib drug substance/product

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

2. Standard Solution Preparation:
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Stock Standard Solution (SS): Accurately weigh and dissolve an appropriate amount of N-
nitroso-deucravacitinib reference standard in a suitable solvent (e.g., methanol or

acetonitrile) to obtain a concentration of 100 µg/mL.

Working Standard Solutions (WS): Prepare a series of working standard solutions by serially

diluting the stock solution with the initial mobile phase to cover the desired concentration

range (e.g., 0.1 ng/mL to 100 ng/mL).

Internal Standard (IS) Stock Solution: Prepare a stock solution of N-nitroso-
deucravacitinib-d3 at a concentration of 100 µg/mL.

Internal Standard Working Solution: Dilute the IS stock solution to a final concentration of 10

ng/mL in the initial mobile phase.

3. Sample Preparation:

Accurately weigh and transfer a specific amount of the deucravacitinib drug substance or a

crushed tablet equivalent into a volumetric flask.

Add a suitable extraction solvent (e.g., a mixture of methanol and water).

Spike with the internal standard working solution.

Sonicate for 15 minutes to ensure complete dissolution and extraction.

Dilute to the mark with the extraction solvent and mix well.

Centrifuge an aliquot of the solution at 10,000 rpm for 10 minutes.

Transfer the supernatant to an LC vial for analysis.

4. LC-HRMS Conditions:
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Parameter Recommended Setting

Liquid Chromatography

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

Start with 5% B, ramp to 95% B over 10 min,

hold for 2 min, return to initial conditions and

equilibrate for 3 min.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

High-Resolution Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

Resolution > 60,000

Scan Mode Full Scan and/or Targeted SIM

Collision Energy Optimize for the specific compound

5. Data Analysis:

Identify the N-nitroso-deucravacitinib peak in the chromatogram based on its retention

time and accurate mass.

Quantify the amount of N-nitroso-deucravacitinib in the sample by constructing a

calibration curve from the peak areas of the working standard solutions.

The use of an internal standard will correct for any variations in sample preparation and

instrument response.
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Data Presentation
The performance of the analytical method should be validated according to ICH guidelines. The

following table summarizes the key validation parameters that should be assessed.

Validation Parameter Acceptance Criteria

Specificity
No interference at the retention time of N-

nitroso-deucravacitinib

Limit of Detection (LOD) Signal-to-noise ratio ≥ 3

Limit of Quantitation (LOQ) Signal-to-noise ratio ≥ 10

Linearity (r²) ≥ 0.99

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) ≤ 15%

Experimental Workflow
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Deucravacitinib Mechanism of Action

Cytokines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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